
A Quantitative Comparison of Integer and
Fractional Nonlinear Talbot Effects

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Talbot

Cat. No.: B1352071 Get Quote

The nonlinear Talbot effect, a fascinating phenomenon in the realm of nonlinear optics, offers a

unique method for the self-imaging of periodic intensity patterns generated through nonlinear

processes. This guide provides a quantitative comparison between the integer and fractional

nonlinear Talbot effects, offering researchers, scientists, and drug development professionals a

comprehensive overview supported by experimental data. The key distinction lies in the

propagation distance at which self-images of the nonlinearly generated pattern are formed.

While the integer effect recreates the original pattern at multiples of the Talbot length, the

fractional effect produces intricate sub-images at rational fractions of this distance.

Comparative Analysis of Key Parameters
The performance of integer and fractional nonlinear Talbot effects can be evaluated based on

several key quantitative metrics. The following table summarizes these parameters, drawing

upon experimental observations in second-harmonic generation from periodically poled lithium

tantalate (PPLT) crystals.
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Parameter
Integer Nonlinear
Talbot Effect

Fractional
Nonlinear Talbot
Effect

Supporting
Experimental Data

Image Formation

Distance

Occurs at integer

multiples of the Talbot

length (z = n * z_T),

where z_T = 2d²/λ₂.[1]

Occurs at rational

fractions of the Talbot

length (z = (p/q) *

z_T), where p and q

are coprime integers.

[2][3]

Self-images of a 1D

second-harmonic

pattern with a period

of ~30 µm were

observed at the first

(n=1) and third (n=3)

integer Talbot planes.

[2] Fractional self-

images of the same

pattern were observed

at various fractional

Talbot planes.[2]

Image Magnification

Unity magnification for

plane wave

illumination.[4]

Unity magnification for

plane wave

illumination, but with a

multiplication of the

periodic pattern.

In experiments with

1D and 2D PPLT

crystals, the

periodicity of the self-

images at integer

Talbot distances

matched the

periodicity of the

nonlinear crystal

domain structure.[2]

Image Complexity

A direct replica of the

original periodic

intensity pattern.[3][5]

Consists of

superpositions of

spatially shifted copies

of the original pattern,

leading to more

intricate and complex

sub-images.[5]

At fractional planes

like z_T/2, the number

of features in the self-

image is doubled, and

the period is halved

compared to the

original second-

harmonic pattern.[2]

Image Quality Generally high fidelity

and contrast,

The quality and

visibility of fractional

Experimental

observations in 1D
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especially at lower-

order integer Talbot

planes.[2]

self-images can be

sensitive to the

experimental

conditions and the

complexity of the

fraction (p/q). Image

quality can be

reduced and become

blurry for higher-order

fractional images.[2]

PPLT showed that the

quality of fractional

self-images was

greatly reduced and

became blurry, while

for the 2D case, more

interesting and

complicated

interference patterns

were observed.[2]

Spatial Resolution

The resolution is

fundamentally linked

to the wavelength of

the generated

harmonic light,

offering an

enhancement over

using the fundamental

wavelength.[4]

Can exhibit features

with higher spatial

frequencies than the

original pattern,

potentially offering

enhanced resolution

for specific

applications.[6]

Because of the

frequency doubling in

second-harmonic

generation, the spatial

resolution in imaging

is enhanced by a

factor of 2 compared

with the simple pump

illumination.[4]

Experimental Protocols
The observation of integer and fractional nonlinear Talbot effects typically involves the

following experimental steps:

Sample Preparation: A nonlinear crystal with a periodic structure, such as a one-dimensional

(1D) or two-dimensional (2D) periodically poled Lithium Tantalate (PPLT) crystal, is used.[2]

[7] The periodic modulation of the second-order nonlinear susceptibility acts as the grating

for the generated second-harmonic light.[2]

Laser Source and Focusing: A high-intensity, coherent laser source, such as a Q-switched

and mode-locked Nd:YAG laser, provides the fundamental wave. This fundamental beam is

then focused onto the nonlinear crystal. In a typical setup, the PPLT sample is placed at the

waist plane of the fundamental wave.[2]
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Nonlinear Frequency Generation: As the fundamental wave propagates through the PPLT

crystal, a second-harmonic (SH) wave is generated due to the quasi-phase-matching

provided by the periodic domain structure. The intensity profile of the generated SH beam at

the exit face of the crystal mimics the periodic structure of the crystal's domains.[2][4]

Propagation and Imaging: The generated SH wave propagates in free space after exiting the

crystal. An imaging system, consisting of a microscope objective and a CCD camera, is used

to capture the intensity patterns at different planes along the propagation direction. By

moving the objective lens along the propagation axis, images at various integer and

fractional Talbot distances can be recorded.[2]

Data Analysis: The captured images are then analyzed to determine the periodicity, contrast,

and fidelity of the self-images at different propagation distances, allowing for a quantitative

comparison between the integer and fractional nonlinear Talbot effects.

Visualizing the Concepts
To further clarify the experimental workflow and the relationship between the two effects, the

following diagrams are provided.
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Fig. 1: Experimental workflow for observing the nonlinear Talbot effect.
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Fig. 2: Logical relationship between integer and fractional nonlinear Talbot effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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